![molecular formula C22H29N3O2 B1246337 N-(1-adamantylmethyl)-2-ethyl-3-methoxy-6-indazolecarboxamide](/img/structure/B1246337.png)
N-(1-adamantylmethyl)-2-ethyl-3-methoxy-6-indazolecarboxamide
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Overview
Description
N-(1-adamantylmethyl)-2-ethyl-3-methoxy-6-indazolecarboxamide is a member of indazoles.
Scientific Research Applications
Analytical Characterization
- The compound N-(1-adamantylmethyl)-2-ethyl-3-methoxy-6-indazolecarboxamide, and related adamantyl derivatives, have been extensively studied for their analytical characteristics to aid in their identification for forensic and toxicological purposes. Detailed analytical data obtained through methods like gas chromatography-mass spectrometry (GC-MS), high-resolution liquid chromatography-mass spectrometry (LC-MS), and spectroscopic techniques are crucial for understanding the compound's structure and properties (Dybowski et al., 2020). Similar studies have also focused on isomeric discrimination, which is important for accurately identifying specific compounds among similar structures (Asada et al., 2017).
Synthetic Cannabinoid Identification
- Research has also been conducted on the identification of synthetic cannabinoids, including adamantyl derivatives, found in clandestine laboratories. Liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) and nuclear magnetic resonance (NMR) spectroscopy have been pivotal in identifying these compounds, contributing to the understanding of their pharmacological activities and aiding in legal and forensic investigations (Jia et al., 2017).
Antimicrobial and Anti-inflammatory Activities
- Some studies have explored the antimicrobial and anti-inflammatory potential of adamantyl derivatives. For instance, novel S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols have shown significant activity against a variety of Gram-positive and Gram-negative bacteria and the pathogenic fungus Candida albicans, alongside promising anti-inflammatory effects in preclinical models (Al-Abdullah et al., 2014).
Metabolic Profiling
- Metabolic profiling of adamantyl-containing compounds using liquid chromatography high-resolution mass spectrometry (LC-HR-MS) and microcoil-NMR has provided insights into their biotransformation, which is crucial for drug development and toxicological studies. This research helps in identifying specific metabolites that could serve as markers for drug intake or exposure (Holm et al., 2015).
properties
Molecular Formula |
C22H29N3O2 |
---|---|
Molecular Weight |
367.5 g/mol |
IUPAC Name |
N-(1-adamantylmethyl)-2-ethyl-3-methoxyindazole-6-carboxamide |
InChI |
InChI=1S/C22H29N3O2/c1-3-25-21(27-2)18-5-4-17(9-19(18)24-25)20(26)23-13-22-10-14-6-15(11-22)8-16(7-14)12-22/h4-5,9,14-16H,3,6-8,10-13H2,1-2H3,(H,23,26) |
InChI Key |
MDTLAHMQZNZXSI-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=C2C=CC(=CC2=N1)C(=O)NCC34CC5CC(C3)CC(C5)C4)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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